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Compound of Interest

Compound Name: Selenium-77

Cat. No.: B1247304

Essential Safety and Handling Guide for
Selenium-77

This guide provides comprehensive safety protocols, personal protective equipment (PPE)
requirements, and disposal procedures for handling Selenium-77. As a stable, non-radioactive
isotope of selenium, the primary hazards associated with Selenium-77 are chemical,
consistent with those of elemental selenium.[1] It is crucial for all personnel to adhere to these
guidelines to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

Selenium-77, like other forms of selenium, is toxic if swallowed or inhaled.[2] It may also cause
damage to organs through prolonged or repeated exposure.[3][4] The primary routes of
exposure are inhalation of dust, ingestion, and skin or eye contact.[5] Therefore, a thorough
risk assessment must be conducted before beginning any work.

Occupational Exposure Limits for Selenium Compounds:

The following table summarizes the permissible exposure limits (PEL) set by various regulatory
agencies. These limits are crucial for assessing workplace safety and ensuring that ventilation
and handling procedures are adequate.
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Exposure Limit (Time-
Regulatory Body . Reference
Weighted Average)

Occupational Safety and

o ) 0.2 mg/m3
Health Administration (OSHA)
American Conference of
Governmental Industrial 0.2 mg/m3
Hygienists (ACGIH)
National Institute for
Occupational Safety and 0.2 mg/m3

Health (NIOSH)

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure.
Equipment should be inspected for integrity before each use.
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PPE Category Item Specification

Chemical splash goggles

meeting ANSI Z87.1 standards
Eye & Face Protection Safety Goggles must be worn at all times. A

face shield may be required for

splash hazards.

Nitrile or neoprene gloves are
Hand Protection Chemical-Resistant Gloves recommended. Double gloving

provides additional protection.

A fully buttoned, flame-
resistant lab coat should be
] worn. For larger quantities or
Body Protection Laboratory Coat ) )
spill response, a chemical-
resistant suit or apron is

necessary.

When handling powders
outside a fume hood, use a
NIOSH-approved N95
) ) ) respirator or higher to prevent

Respiratory Protection Respirator ] ] ]
dust inhalation. For higher
concentrations, a full-face air-
purifying respirator may be

required.

Sturdy, closed-toe shoes must
] be worn in the laboratory.
Foot Protection Closed-toe Shoes ) )
Chemical-resistant boots are

required for spill cleanup.

Safe Handling and Operational Protocol

All handling of Selenium-77 should be performed in a designated area, preferably within a
certified chemical fume hood to minimize inhalation exposure.

Step 1: Preparation
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Ensure a chemical fume hood is functioning correctly.

Verify that all necessary PPE is available and in good condition.

Have a spill kit and emergency contact information readily accessible.

Clearly label all containers with the chemical identity and associated hazards.
Step 2: Handling
e Work under a fume hood or in a well-ventilated area at all times.

e Avoid generating dust. Do not use compressed air to clean surfaces where selenium dust
may have settled.

e When not in use, keep containers tightly closed and stored in a cool, dry, and well-ventilated
place away from incompatible materials.

» Do not eat, drink, or smoke in the work area.

Step 3: Post-Handling and Decontamination

 After handling, thoroughly wash hands and any exposed skin with soap and water.
o Decontaminate all work surfaces, equipment, and glassware after use.

» Remove and properly store or dispose of PPE. Contaminated clothing should be changed
immediately.

Caption: High-level workflow for the safe handling of Selenium-77.

Emergency and Spill Procedures

In the event of an accidental release or exposure, immediate and appropriate action is critical.
Spill Cleanup Protocol:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.
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o Wear Appropriate PPE: Don all required PPE, including respiratory protection, before
entering the spill area.

» Contain the Spill: Prevent the spill from spreading or entering drains. For solid spills, avoid
creating dust.

e Clean the Spill:

o Solid Spills: Carefully sweep up or vacuum the material using a vacuum equipped with a
HEPA filter and place it into a labeled, sealed container for hazardous waste disposal.

o Liquid Spills: Absorb the spill with inert material like vermiculite or dry sand, then place it
into a sealed container for disposal.

o Decontaminate the Area: Clean the affected surface thoroughly to remove any residual
contamination.

First-Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.

o Skin Contact: Remove contaminated clothing immediately. Brush off any solid material and
wash the affected area thoroughly with soap and water.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing Selenium-77 must be treated as hazardous waste and disposed of
according to federal, state, and local regulations.

Waste Segregation and Collection:
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» Solid Waste: Collect all contaminated solid materials, including used gloves, paper towels,
and contaminated absorbents, in a designated and clearly labeled hazardous waste
container.

¢ Ligquid Waste: Collect all liquid waste containing selenium in a separate, labeled hazardous
waste container.

+ Sharps: Any contaminated sharps must be placed in a designated sharps container.
Disposal Procedure:

» Do not dispose of any selenium-containing waste down the drain.

o Ensure all waste containers are tightly sealed and properly labeled.

+ Arrange for waste pickup and disposal through your institution's Environmental Health and
Safety (EHS) office or a certified hazardous waste contractor.

Selenium-77 Waste Disposal Plan

Selenium-77 Waste Generated
Is the waste solid or liquid?

Solid Waste Liquid Waste
(Gloves, Absorbents, etc.) (Solutions, Rinsates, etc.)

Place in Labeled Place in Labeled .
Solid Hazardous Waste Container Liquid Hazardous Waste Container DO NOTFour Down Drain

Seal Container When Full
or at End of Experiment

Arrange for Pickup by EHS
or Certified Waste Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. americanelements.com [americanelements.com]
e 2. carlroth.com [carlroth.com]

o 3. physics.purdue.edu [physics.purdue.edu]

e 4. merck.com [merck.com]

e 5. Selenium - ESPI Metals [espimetals.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Selenium-
77]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247304#personal-protective-equipment-for-
handling-selenium-77]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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